Methyl Cedryl Ketone

• Molecular Formula: C17H26O
• Molecular Weight: 246.4 g/mol
• InChI: InChI=1S/C17H26O/c1-10-6-7-15-16(4,5)14-9-17(10,15)8-13(11(14)2)12(3)18/h10,14-15H,6-9H2,1-5H3/t10-,14-,15+,17?/m1/s1
• InChIKey: YBUIAJZFOGJGLJ-DSNYRICASA-N

Methyl Cedryl Ketone (MCK, CAS 32388-55-9), a synthetic alicyclic ketone sesquiterpenoid, is widely known under trade names such as Vertofix® Coeur. It is produced via the acetylation of cedarwood oil-derived cedrene and exists as an isomeric mixture of two principal ketones, wherein Ketone II is primarily responsible for its potent, persistent, and prized woody-amber character.

Methyl Cedryl Ketone: Procurement Specifications and Structural Classification

Methyl Cedryl Ketone (MCK, CAS 32388-55-9), a synthetic alicyclic ketone sesquiterpenoid, is widely known under trade names such as Vertofix® Coeur [1]. It is produced via the acetylation of cedarwood oil-derived cedrene and exists as an isomeric mixture of two principal ketones, wherein Ketone II is primarily responsible for its potent, persistent, and prized woody-amber character [2]. It functions as a high-substantivity base note and fixative, a role informed by its physicochemical properties, including a Log P of 5.7 [3].

• [1] International Flavors & Fragrances Inc. (IFF). Vertofix® Coeur Product Data Sheet. View Source
• [2] BaseChem. Methyl Cedryl Ketone Chemical Profile. View Source
• [3] RIFM. (2023). RIFM fragrance ingredient safety assessment, acetyl cedrene, CAS Registry Number 32388-55-9. Food and Chemical Toxicology. View Source

Why Generic Substitution of Methyl Cedryl Ketone Can Compromise Performance

Although Methyl Cedryl Ketone is a commodity aroma chemical, direct substitution with other woody-amber materials like Iso E Super or Cedramber is not functionally equivalent. Performance differences arise from discrete molecular properties such as substantivity, vapor pressure, and Log P, which directly govern fragrance longevity, diffusion profile, and stability in diverse consumer product matrices [1]. Furthermore, the commercial product is an isomeric mixture where the ratio of Ketone I to Ketone II significantly modulates the final odor profile, making source-to-source variability a material concern for formulators [2].

• [1] Scentspiracy. Methyl Cedryl Ketone / Vertofix Technical Profile. View Source
• [2] BaseChem. Methyl Cedryl Ketone Chemical Profile. View Source

Quantitative Evidence for Differentiating Methyl Cedryl Ketone from Analogs

Substantivity Comparison: Methyl Cedryl Ketone vs. Iso E Super

Methyl Cedryl Ketone demonstrates significantly greater tenacity compared to the widely used woody-amber material Iso E Super [1]. This is a direct consequence of its lower vapor pressure and higher molecular weight, which slow the rate of evaporation from a substrate [2].

Evidence Dimension	Fragrance Substantivity
Target Compound Data	> 48 hours
Comparator Or Baseline	Iso E Super: Not explicitly quantified in the same study, but characterized as having a 'floating' and less persistent profile [1]
Quantified Difference	Methyl Cedryl Ketone offers a substantivity exceeding 48 hours, while Iso E Super is noted for providing comparatively 'less olfactory weight' and 'airy' diffusion [1].
Conditions	Substantivity is determined on a smelling strip under ambient conditions. Vapor pressure for Methyl Cedryl Ketone is reported as 0.002926 mm Hg at 23°C [2].

Why This Matters

For procurement, this data quantifies the superior tenacity of MCK, making it the preferred choice for long-lasting fragrances in fine perfumery and functional products where extended scent release is critical.

• [1] Scentspiracy. Methyl Cedryl Ketone / Vertofix Technical Profile. View Source
• [2] International Flavors & Fragrances Inc. (IFF). Vertofix® Coeur Product Data Sheet. View Source

Product Stability in Soap Matrices: Methyl Cedryl Ketone vs. In-Class Alternatives

Methyl Cedryl Ketone demonstrates superior stability in high-pH soap bases compared to other common woody-amber ingredients. Vendor technical data explicitly rates its stability as 'Excellent' in soap formulations, a rigorous test environment for fragrance chemicals [1].

Evidence Dimension	Stability in Soap Matrix
Target Compound Data	Stability Rating: Excellent
Comparator Or Baseline	While specific data for direct competitors like Iso E Super or Cedramber in the same matrix are not provided in this source, the performance is contrasted against IFF's internal stability metrics for other materials in its portfolio, where 'Excellent' is the highest achievable rating [1].
Quantified Difference	Rated 'Excellent' in soap stability, indicating minimal degradation and odor profile change during saponification and storage [1].
Conditions	IFF internal stability testing protocol for fragrance ingredients in soap bases [1].

Why This Matters

This evidence directly informs procurement for manufacturers of bar soaps, where fragrance degradation is a common and costly issue. Methyl Cedryl Ketone's 'Excellent' rating de-risks its selection for this application.

• [1] International Flavors & Fragrances Inc. (IFF). Vertofix® Coeur Product Data Sheet. View Source

Regulatory Profile: Methyl Cedryl Ketone vs. Iso E Super (IFRA Restriction)

Methyl Cedryl Ketone is not subject to any specific restriction under current IFRA Standards, offering formulators unrestricted use [1]. This is a key differentiator from other major woody-amber materials, most notably Iso E Super, which is IFRA-restricted [2].

Evidence Dimension	IFRA Regulatory Status
Target Compound Data	Not restricted
Comparator Or Baseline	Iso E Super (CAS 54464-57-2): IFRA-restricted [2]
Quantified Difference	Methyl Cedryl Ketone has no use-level restriction, whereas Iso E Super is subject to IFRA restrictions that limit its maximum concentration in finished products [2].
Conditions	IFRA Standards Documentation (51st Amendment) [1]

Why This Matters

This regulatory distinction is a powerful procurement driver. The unrestricted status of Methyl Cedryl Ketone simplifies compliance, broadens formulation flexibility, and eliminates the need for reformulation due to evolving restrictions on alternatives like Iso E Super.

• [1] Scentspiracy. Methyl Cedryl Ketone / Vertofix Technical Profile. View Source
• [2] Bioshop PK. Ingredient Glossary: Iso E Super and Methyl Cedryl Ketone. View Source

IL-17A Inhibition: Comparative Efficacy in an In Vitro Autoimmune Model

In a head-to-head in vitro study of cedrol and its derivatives, Methyl Cedryl Ketone demonstrated a specific rank-order efficacy in inhibiting IL-17A expression . This provides a quantitative, mechanistic basis for selecting it over other cedrene-based compounds for certain non-fragrance research applications.

Evidence Dimension	Inhibition of IL-17A Expression
Target Compound Data	Ranked 3rd in efficacy
Comparator Or Baseline	Efficacy Rank Order: Cedrol > Cedryl acetate > Methyl cedryl ketone > Cedrene epoxide > Methyl cedryl ether > Alpha-cedrene
Quantified Difference	Methyl cedryl ketone showed intermediate activity, being less potent than cedrol and cedryl acetate but more potent than cedrene epoxide, methyl cedryl ether, and alpha-cedrene .
Conditions	IL-17 luciferase (LUCPorter) stable reporter cell line assay (in vitro)

Why This Matters

For life science research or industrial biotechnology procurement, this data distinguishes Methyl Cedryl Ketone as a moderately active IL-17A inhibitor. Its specific rank-order activity profile may be optimal for certain experimental designs where potent inhibition by cedrol is undesirable or where a specific chemical scaffold is required.

Odor Impact and Character: Methyl Cedryl Ketone (Ketone II) vs. Isomer Ketone I

The commercial product is a mixture of two ketone isomers. Critically, Ketone II is the primary driver of the desired olfactory profile, exhibiting a more intense and characteristically ambergris-like scent compared to the weaker Ketone I [1].

Evidence Dimension	Olfactory Intensity and Character
Target Compound Data	Ketone II: Strong, intense, and characteristic of ambergris [1].
Comparator Or Baseline	Ketone I: Weak odor [1].
Quantified Difference	Qualitative but distinct: The odor of Ketone I is 'weak', while Ketone II is 'strong' and provides the key 'ambergris-like' nuance. The overall quality is heavily dependent on the isomeric ratio [1].
Conditions	Organoleptic evaluation of isolated isomers [1].

Why This Matters

This evidence underscores the importance of sourcing material with a consistent and favorable isomeric ratio. For procurement, it justifies specifying a minimum 'Ketone Content' (e.g., ≥80-90%) and highlights the risk of lower-purity batches that may contain a higher proportion of the less odorous Ketone I, leading to batch-to-batch fragrance inconsistency.

• [1] BaseChem. Methyl Cedryl Ketone Chemical Profile. View Source

High-Value Application Scenarios for Methyl Cedryl Ketone Based on Evidence

High-Performance Fine Fragrances with an IFRA-Unrestricted Woody-Amber Base

Perfumers and formulators developing new fine fragrances, particularly within the woody, amber, or fougère families, can confidently select Methyl Cedryl Ketone as a foundational base note. Its proven substantivity (>48 hours) ensures the fragrance signature lasts on skin all day [1]. Critically, its unrestricted IFRA status provides maximum creative and commercial flexibility, unlike the restricted alternative Iso E Super, eliminating the risk of future compliance-driven reformulation .

Fragranced Soap and Detergent Bars for Enhanced Longevity

For manufacturers of bar soaps and syndet bars, Methyl Cedryl Ketone is a high-value procurement choice. Technical data confirms its 'Excellent' stability rating in the aggressive, high-pH soap matrix, where many other fragrance materials can degrade or change character [1]. This ensures that the desired woody-amber scent remains intact from the production line to the end of the product's shelf life, delivering a consistent consumer experience.

Standardized In Vitro Model for IL-17A Pathway Research

Researchers investigating the IL-17A pathway in autoimmune or inflammatory conditions may utilize Methyl Cedryl Ketone as a defined intermediate-activity control compound. Its precisely characterized rank-order efficacy in a validated IL-17A inhibition assay (Cedrol > Cedryl acetate > Methyl cedryl ketone > cedrene epoxide > methyl cedryl ether > alpha-cedrene) provides a reproducible benchmark for screening novel inhibitors or studying structure-activity relationships .

Quality Assurance in Fragrance Compounding: Isomeric Ratio Control

Quality control and procurement specialists should specify and verify the isomeric ratio of Methyl Cedryl Ketone. The commercial product's olfactory power is directly tied to the concentration of the more potent Ketone II isomer. Sourcing material with a guaranteed minimum total ketone content (typically ≥80-90%) mitigates the risk of receiving a batch with a high proportion of the weak-smelling Ketone I, thereby preventing costly batch-to-batch fragrance variability in production [1].

• [1] International Flavors & Fragrances Inc. (IFF). Vertofix® Coeur Product Data Sheet. View Source
• [2] BaseChem. Methyl Cedryl Ketone Chemical Profile. View Source